Cas no 1220029-34-4 (3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine)

• Product Name: 3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine
• CAS No: 1220029-34-4
• MF: C₁₂H₁₆ClF₃N₂
• MW: 280.717052459717
• CID: 4688052
• Update Time: 2025-06-14

3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-N,N-DIPROPYL-5-(TRIFLUOROMETHYL)-2-PYRIDINAMINE
• 3-chloro-N,N-dipropyl-5-(trifluoromethyl)pyridin-2-amine
• 3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine

• Inchi： 1S/C12H16ClF3N2/c1-3-5-18(6-4-2)11-10(13)7-9(8-17-11)12(14,15)16/h7-8H,3-6H2,1-2H3
• InChI Key： XWYURTJMXVZFFV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N(CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 242
• Topological Polar Surface Area: 16.1

Additional information on 3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine

Comprehensive Overview of 3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine (CAS No. 1220029-34-4)

The compound 3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine, identified by its CAS No. 1220029-34-4, is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a trifluoromethyl group and chloro substitution, makes it a valuable intermediate in the synthesis of advanced chemical products. Researchers and industry professionals often seek information on its synthesis methods, physicochemical properties, and potential applications, reflecting its growing relevance in modern chemistry.

One of the key reasons for the interest in 3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine is its role in the development of crop protection agents. With the global emphasis on sustainable agriculture, compounds like this are being explored for their efficacy in pest and disease management. The trifluoromethyl group enhances the biological activity of such molecules, making them a focal point for agrochemical innovation. Additionally, its chloro-substituted pyridine core is a common motif in pharmaceuticals, sparking curiosity about its potential in drug discovery.

From a technical perspective, the physicochemical properties of CAS No. 1220029-34-4 are critical for its handling and application. Its solubility, stability, and reactivity under various conditions are frequently studied to optimize its use in industrial processes. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes for this compound, aligning with the broader trend of reducing environmental impact in chemical manufacturing.

The versatility of 3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine extends to its potential in material science. Researchers are exploring its incorporation into functional materials, such as catalysts or coatings, due to its robust chemical framework. This interdisciplinary appeal underscores its importance beyond traditional applications, making it a subject of interest in both academic and industrial settings.

In summary, 3-Chloro-N,N-dipropyl-5-(trifluoromethyl)-2-pyridinamine (CAS No. 1220029-34-4) is a multifaceted compound with promising applications in agriculture, pharmaceuticals, and materials science. Its unique structural features and adaptability to modern chemical trends position it as a valuable asset in ongoing research and development efforts. As the demand for innovative solutions grows, this compound is likely to remain a key player in the chemical industry.